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Compound of Interest

5-Bromo-2-chloro-3-
Compound Name:
methylpyridine

Cat. No.: B1331477

CAS Number: 29241-60-9

This technical guide provides an in-depth overview of 5-Bromo-2-chloro-3-methylpyridine, a
key building block in medicinal chemistry and organic synthesis. This document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its properties, synthesis, and applications.

Core Chemical and Physical Properties

5-Bromo-2-chloro-3-methylpyridine is a halogenated pyridine derivative recognized for its
utility as a versatile intermediate in the synthesis of complex organic molecules.[1] Its distinct
substitution pattern provides multiple reactive sites for further chemical modification.
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Property Value Source

CAS Number 29241-60-9 [2][3][4]

Molecular Formula C6H5BrCIN [3114]

Molecular Weight 206.47 g/mol [41[5]
5-bromo-2-chloro-3-

IUPAC Name o [6]
methylpyridine

Synonyms 5-Bromo-2-chloro-3-picoline [3]
White to almost white powder

Appearance [31[7]
or crystal

Melting Point 42.0t0 46.0 °C [31[7]

Purity >98.0% (GC) [31[7]

Spectroscopic Data

While specific spectral data can vary slightly based on the solvent and instrumentation used,

the structural confirmation of 5-Bromo-2-chloro-3-methylpyridine is typically achieved

through standard spectroscopic methods.

Technique

Data

1H NMR (CDCls, 400 MHz)

3 (ppm): 8.13 (d, J=2.4 Hz, 1H), 7.80 (d, J=2.4
Hz, 1H), 2.45 (s, 3H)

13C NMR (CDCls, 101 MHz)

5 (ppm): 150.2, 148.9, 140.8, 131.2, 118.9, 18.2

Mass Spectrometry (EI)

miz (%): 205 (M+, 100), 207 ([M+2]+, 97), 170,

126, 90

Safety and Handling

5-Bromo-2-chloro-3-methylpyridine is classified as a hazardous substance and should be

handled with appropriate personal protective equipment in a well-ventilated fume hood.
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Statements: P261, P264, P280, P302+P352, P305+P351+P338

Experimental Protocols

The primary utility of 5-Bromo-2-chloro-3-methylpyridine lies in its application as a versatile
intermediate in cross-coupling reactions, enabling the synthesis of more complex substituted
pyridines. A common application is in the Suzuki-Miyaura cross-coupling reaction.

Representative Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-
coupling of 5-Bromo-2-chloro-3-methylpyridine with an arylboronic acid.

Materials:

5-Bromo-2-chloro-3-methylpyridine

Arylboronic acid (1.1 equivalents)

Palladium catalyst (e.g., Pd(PPhs)4, 5 mol%)

Base (e.g., K2COs or K3sPOas, 2.0 equivalents)

Solvent (e.g., 1,4-dioxane/water mixture)

Inert gas (Nitrogen or Argon)
Procedure:

» To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-chloro-3-methylpyridine
(2.0 mmol), the arylboronic acid (1.1 mmol), the palladium catalyst (0.05 mmol), and the
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base (2.0 mmol).

e Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio).

« Stir the reaction mixture at a specified temperature (typically between 80-100 °C) and
monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-
mass spectrometry (GC-MS).

e Upon completion, cool the reaction mixture to room temperature.

 Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to yield the desired coupled
product.

Applications in Synthesis and Drug Discovery

5-Bromo-2-chloro-3-methylpyridine is a valuable building block in the synthesis of a wide
range of biologically active molecules.[1] Its halogenated structure allows for selective
functionalization at the bromine and chlorine positions, making it a key intermediate in the
development of pharmaceuticals and agrochemicals.[8] The pyridine core is a common scaffold
in many drug molecules, and this compound provides a convenient starting point for creating
diverse libraries of potential drug candidates.

Visualizing Synthetic Utility

The following diagrams illustrate the logical workflow of utilizing 5-Bromo-2-chloro-3-
methylpyridine in a typical synthetic chemistry research project.
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General Synthetic Workflow of 5-Bromo-2-chloro-3-methylpyridine
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Caption: Synthetic workflow for the functionalization of 5-Bromo-2-chloro-3-methylpyridine.

The following diagram illustrates the key steps in the representative Suzuki-Miyaura cross-
coupling protocol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1331477?utm_src=pdf-body-img
https://www.benchchem.com/product/b1331477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Suzuki-Miyaura Coupling
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Caption: Step-by-step experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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